(E)-3-(3-(3-nitrophenyl)acryloyl)-2H-chromen-2-one

• IUPAC Name: 3-[(E)-3-(3-nitrophenyl)prop-2-enoyl]chromen-2-one
• InChI: InChI=1S/C18H11NO5/c20-16(9-8-12-4-3-6-14(10-12)19(22)23)15-11-13-5-1-2-7-17(13)24-18(15)21/h1-11H/b9-8+
• InChI Key: DSFXIONAUCAVFJ-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)C=CC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)/C=C/C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H11NO5
• Molecular Weight: 321.3 g/mol
• CAS No.: 140399-54-8

Description

(E)-3-(3-(3-nitrophenyl)acryloyl)-2H-chromen-2-one is a useful research compound. Its molecular formula is C18H11NO5 and its molecular weight is 321.288. The purity is usually 95%.
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Scientific Research Applications

1. Cytotoxicity Studies

(E)-3-(3-(3-nitrophenyl)acryloyl)-2H-chromen-2-one and its derivatives have been studied for their cytotoxic properties. Research indicates that these compounds exhibit significant cytotoxicity against human breast cancer cell lines, as shown in a study where novel chromenone derivatives bearing 4-nitrophenoxy phenyl acryloyl moiety were synthesized and evaluated for their cytotoxic effects using a tetrazolium colorimetric assay (Mahdavi et al., 2016).

2. Antimalarial Potential

The compound and related structures have shown potential in antimalarial treatment. A study on the design, synthesis, and biological evaluation of novel 3-cinnamoyl-4-hydroxy-2H-chromen-2-ones, including 4-hydroxy-3-(3-(4-nitrophenyl)acryloyl)-2H-chromen-2-one, revealed micromolar potency against both chloroquine-sensitive and chloroquine-resistant strains of malaria (Patel et al., 2012).

3. Antioxidant Activity

Studies have also explored the antioxidant properties of these compounds. For instance, derivatives of (E)-3-(3-(4-oxo-4H-chromen-3-yl)acryloyl)-2H-chromen-2-one have demonstrated significant antioxidant activity, as highlighted in research where 15 derivatives were synthesized and their antiradical activity was evaluated using the DPPH test (Shatokhin et al., 2021).

4. Antibacterial and Antifungal Properties

This class of compounds has also been investigated for its potential in fighting bacterial and fungal infections. A study reported the synthesis and in vitro evaluation of antimicrobial activities of enaminone-based heterocyclic compounds derived from 3-(3-(dimethylamino)acryloyl)-2H-chromen-2-one, demonstrating notable antimicrobial effects (Azab et al., 2016).